2-(2-chloro-6-fluorophenyl)-N-(6-morpholinopyrimidin-4-yl)acetamide

• IUPAC Name: 2-(2-chloro-6-fluorophenyl)-N-(6-morpholin-4-ylpyrimidin-4-yl)acetamide
• InChI: InChI=1S/C16H16ClFN4O2/c17-12-2-1-3-13(18)11(12)8-16(23)21-14-9-15(20-10-19-14)22-4-6-24-7-5-22/h1-3,9-10H,4-8H2,(H,19,20,21,23)
• InChI Key: UHOANRDTEAXUMB-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NC=NC(=C2)NC(=O)CC3=C(C=CC=C3Cl)F
• Molecular Formula: C16H16ClFN4O2
• Molecular Weight: 350.77 g/mol

Description

2-(2-chloro-6-fluorophenyl)-N-(6-morpholinopyrimidin-4-yl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Radioligand Development for Imaging

A novel series of compounds, including those similar in structure to the requested chemical, have been developed as selective ligands for imaging translocator protein (18 kDa) using PET. For example, [18F]PBR111, synthesized from a series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, demonstrates the potential for in vivo imaging of the translocator protein, indicating its application in diagnosing and researching neuroinflammatory conditions (Dollé et al., 2008).

Anticancer and Antimicrobial Agents

Compounds structurally related to the query molecule have been explored for their cytotoxic and antimicrobial activities. For instance, novel sulfonamide derivatives have been synthesized and evaluated for their effectiveness against breast and colon cancer cell lines, showcasing potential as anticancer agents (Ghorab et al., 2015). Similarly, new quinoline-based derivatives have demonstrated broad-spectrum antimicrobial potency, suggesting their use as lead molecules for developing new antimicrobial drugs (Desai et al., 2012).

Drug Design and Synthesis

Research into compounds with the morpholino pyrimidinyl moiety has contributed to the design and synthesis of novel molecules with potential therapeutic applications. For instance, novel 2-morpholino-N-(4,6-diarylpyrimidin-2-yl)acetamides have been synthesized, characterized, and explored for their potential uses in drug development (Kanagarajan et al., 2010).

Quantum Chemical and Molecular Docking Studies

Quantum chemical insight and molecular docking studies on similar molecules have provided valuable information on their molecular structure, interactions, and potential as bioactive compounds. Such studies are crucial in understanding the mechanism of action and optimizing the pharmacokinetic properties of new drug candidates (Mary et al., 2020).